![molecular formula C15H19ClN4O2 B6270334 N-{[4-(1-aminoethyl)phenyl]methyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride CAS No. 2639439-45-3](/img/no-structure.png)
N-{[4-(1-aminoethyl)phenyl]methyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide hydrochloride involves the reaction of 4-(1-aminoethyl)benzaldehyde with 2-hydroxy-4-methylpyrimidine-5-carboxylic acid to form the intermediate N-{[4-(1-aminoethyl)phenyl]methyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "2-hydroxy-4-methylpyrimidine-5-carboxylic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 4-(1-aminoethyl)benzaldehyde (1.0 equiv) and 2-hydroxy-4-methylpyrimidine-5-carboxylic acid (1.2 equiv) in ethanol and add a catalytic amount of hydrochloric acid.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium hydroxide solution to adjust the pH to 9-10.", "Step 4: Extract the product with diethyl ether and wash the organic layer with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate N-{[4-(1-aminoethyl)phenyl]methyl}-2-hydroxy-4-methylpyrimidine-5-carboxamide.", "Step 6: Dissolve the intermediate in hydrochloric acid and evaporate the solvent to obtain the hydrochloride salt form of the final product." ] } | |
CAS RN |
2639439-45-3 |
Molecular Formula |
C15H19ClN4O2 |
Molecular Weight |
322.8 |
Purity |
90 |
Origin of Product |
United States |
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